Cas no 789471-15-4 (1-propylpiperidine-4-carboxylic acid)

1-propylpiperidine-4-carboxylic acid structure
789471-15-4 structure
Product Name:1-propylpiperidine-4-carboxylic acid
CAS No:789471-15-4
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD08444808
CID:1794378
PubChem ID:16228244
Update Time:2025-04-21

1-propylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-propyl-4-piperidinecarboxylic Acid
    • 1-Propylpiperidine-4-carboxylic acid
    • 1-propylpiperidine-4-carboxylicacid
    • AB01146230-03
    • ALBB-027375
    • NCGC00333417-01
    • CS-0455809
    • CYYYEBBPKYUXKT-UHFFFAOYSA-N
    • DB-363773
    • 1-propyl-piperidine-4-carboxylic acid
    • LS-09400
    • 789471-15-4
    • AKOS009094883
    • SCHEMBL458560
    • 4-Piperidinecarboxylic acid, 1-propyl-
    • MFCD08444808
    • 1-propylpiperidine-4-carboxylic acid
    • MDL: MFCD08444808
    • Inchi: 1S/C9H17NO2/c1-2-5-10-6-3-8(4-7-10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
    • InChI Key: CYYYEBBPKYUXKT-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(CCC)CC1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 278.9±33.0 °C at 760 mmHg
  • Flash Point: 122.5±25.4 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-propylpiperidine-4-carboxylic acid Security Information

1-propylpiperidine-4-carboxylic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ8063-1G
1-propylpiperidine-4-carboxylic acid
789471-15-4 95%
1g
¥ 1,788.00 2023-04-13
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